Cas no 524-42-5 (1,2-Naphthoquinone (90%))

• Product Name: 1,2-Naphthoquinone (90%)
• CAS No: 524-42-5
• MF: C₁₀H₆O₂
• MW: 158.15344285965
• MDL: MFCD00001698
• CID: 368010
• PubChem ID: 24861421
• Update Time: 2025-04-19

1,2-Naphthoquinone (90%) Chemical and Physical Properties

Names and Identifiers

• Naphthalene-1,2-dione
• 1,2-Naphthalenedione
• 1,2-Naphthoquinone
• NAPHTHOQUINONE,1,2-(RG)
• β-Naphthoquinone
• NSC 9831
• SID 8139964
• o-Naphthoquinone
• beta-Naphthoquinone
• CHEMBL52347
• BDBM22851
• Q171721
• Naphthoquinone-(1,2)
• 1,2-NAPHTHOQUINONE [HSDB]
• SMR000059112
• 524-42-5
• ortho-naphthoquinone
• AS-48267
• 804K62F61Q
• AI3-14930
• F30116
• EN300-31420
• Opera_ID_1388
• PD147991
• DTXSID2060171
• AKOS025243285
• ortho-1
• A829087
• 1,2-NAPHTHOQUINONE [MI]
• 1,2-Dione-Based Compound, 8
• orthonaphthoquinone
• HSDB 2036
• BRN 0606546
• 1,2-Naftochinon
• 1,2-Naphthaquinone
• NSC9831
• 4-07-00-02417 (Beilstein Handbook Reference)
• MFCD00001698
• CHEBI:34055
• .beta.-Naphthoquinone
• 1,2-dihydronaphthalene-1,2-dione
• CCRIS 1558
• WLN: L66 BVVJ
• 1,2-Naphthoquinone, technical grade
• NS00032507
• FT-0606470
• 1,2-Naftochinon [Czech]
• EINECS 208-360-2
• N0041
• cid_10667
• MLS000069467
• AKOS003588995
• SY033798
• AM85414
• NSC-9831
• 1,2-Dihydro-1,2-diketo-naphthalene
• SCHEMBL173316
• NAPHTHOQUINONE, 1,2-
• UNII-804K62F61Q
• Z324553598
• 1,2-Naphthoquinone, 97%
• AC-15181
• DB-005062
• BBL027354
• STK581215
• 1,2-Naphthoquinone (90%)

• MDL： MFCD00001698
• Inchi： 1S/C10H6O2/c11-9-6-5-7-3-1-2-4-8(7)10(9)12/h1-6H
• InChI Key： KETQAJRQOHHATG-UHFFFAOYSA-N
• SMILES： O=C1C(C=CC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 158.03700
• Monoisotopic Mass: 158.036779
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Orange powder or crystal
• Density: 1.450 g/cm3 (25 ºC)
• Melting Point: 139-142 °C (dec.) (lit.)
• Boiling Point: 296.1±33.0 ºC (760 Torr),
• Flash Point: 117.4±11.0 ºC,
• Refractive Index: 1.5300 (estimate)
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 34.14000
• LogP: 1.46520
• Solubility: Slightly soluble in water, soluble in ethanol, ether and benzene
• Merck: 6394
• Sensitiveness: Sensitive to heat and air

1,2-Naphthoquinone (90%) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• RTECS：QL7000000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Storage Condition：<0°C
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone